Cas no 1282541-16-5 (2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride)

• Product Name: 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride
• CAS No: 1282541-16-5
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• MDL: MFCD28099729
• CID: 4692805
• Update Time: 2025-10-23

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride
• MWLLPPGPIGUJFV-UHFFFAOYSA-N
• 2-chloro-5-trifluoromethyl isonicotinic acid chloride

• MDL： MFCD28099729
• Inchi： 1S/C7H2Cl2F3NO/c8-5-1-3(6(9)14)4(2-13-5)7(10,11)12/h1-2H
• InChI Key： MWLLPPGPIGUJFV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride

Comprehensive Overview of 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5)

2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This heterocyclic building block is particularly valued for its unique trifluoromethyl and chloro functional groups, which enhance its reactivity and applicability in cross-coupling reactions and amide bond formation. Its molecular structure, featuring a pyridine core, makes it a pivotal intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "trifluoromethyl pyridine derivatives" or "chloro-substituted isonicotinoyl chlorides" to identify novel applications in medicinal chemistry. This compound’s versatility aligns with trends in precision medicine and sustainable agriculture, addressing contemporary challenges such as drug resistance and pest control.

The synthesis of 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride involves meticulous halogenation and carbonyl chloride introduction steps, ensuring high purity for GMP-compliant production. Its CAS No. 1282541-16-5 is a critical identifier for regulatory compliance and patent literature searches. Laboratories often inquire about "safe handling of acyl chlorides" or "scalable synthesis of trifluoromethylated intermediates," reflecting its technical significance.

From an SEO perspective, keywords like "buy 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride," "CAS 1282541-16-5 supplier," and "fluorinated pyridine applications" are frequently queried, underscoring its commercial relevance. The compound’s role in green chemistry initiatives—such as catalysis and solvent-free reactions—further elevates its profile in academic and industrial circles.

In conclusion, 2-Chloro-5-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1282541-16-5) exemplifies innovation in organic synthesis, bridging gaps between research and industrial scalability. Its alignment with global health and agricultural sustainability trends ensures enduring relevance in scientific discourse.